Nalmefene Chemical and Physical Properties

Names and Identifiers

- Nalmefene
- 17-(Cyclopropylmethyl)-4,5alpha-epoxy-6-methylenemorphinan-3,14-diol
- (4R,4aS,7aS,12bS)-3-(cyclopropylmethyl)-7-methylidene-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,9-diol
- Nalmefene - d3
- NALMEFENE,USP
- (5α)-17-(Cyclopropylmethyl)-4,5-epoxy-6-methylenemorphinan-3,14-diol
- 6-desoxy-6-methylenenaltrexone
- Alcofene
- Arthene
- Cervene
- Nalmefenum
- Nalmetrene
- Nalmetreno
- Nalmetrenum
- Revex
- Nalmefenum [INN-Latin]
- SMR000058884
- Incystene
- NS00068285
- Revex (nalmefene hydrochloride)
- Nalmefene (USAN/INN)
- BN36715
- Nalmetrenum [INN-Latin]
- Nalmetreno [INN-Spanish]
- BCP16723
- Tox21_110873_1
- (4R,4aS,7aS,12bS)-3-(cyclopropylmethyl)-7-methylene-1,2,3,4,5,6,7,7a-octahydro-4aH-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,9-diol
- 55096-26-9
- PDSP2_001543
- CHEMBL982
- JF-1
- Soberal
- UNII-TOV02TDP9I
- NALMEFENE [HSDB]
- Selincro
- Morphinan-3,14-diol, 17-(cyclopropylmethyl)-4,5-epoxy-6-methylene-, (5alpha)-
- NIH-10365
- ORF-11676
- Nalmefeno
- (5alpha)-17-(cyclopropylmethyl)-6-methylidene-4,5-epoxymorphinan-3,14-diol
- NCGC00021666-04
- C08027
- BDBM50045776
- JKB-121
- NALMEFENE (MART.)
- Nalmefenum (INN-Latin)
- MLS000069366
- SCHEMBL35230
- Morphinan-3,14-diol, 17-(cyclopropylmethyl)-4,5-epoxy-6-methylene-, (5.alpha.)-
- NALMEFENE [USAN]
- (1S,5R,13S,17S)-4-(cyclopropylmethyl)-14-methylidene-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7(18),8,10-triene-10,17-diol
- JF 1
- DTXCID903347
- HSDB 6761
- NALMEFENE [WHO-DD]
- NALMEFENE [MI]
- DTXSID8023347
- CHEBI:7457
- HMS2232D07
- Nalmefene [USAN:INN:BAN]
- Nalmefeno [INN-Spanish]
- Nalmetreno (INN-Spanish)
- D05111
- Nalmefene hydrochloride hydrate
- HY-107744
- SRD-174
- Nalmetrenum (INN-Latin)
- ORF 11676
- NALMEFENE [VANDF]
- cid_5284594
- CAS-55096-26-9
- AB00384250_10
- MFCD00133650
- Q4353252
- NCGC00021666-03
- (5alpha)-17-(Cyclopropylmethyl)-4,5-epoxy-6-methylenemorphinon-3,14-diol
- ORF 1167
- Opvee (nalmefene hydrochloride nasal spray)
- WJBLNOPPDWQMCH-MBPVOVBZSA-N
- Cessal
- CS-0029442
- EN300-18384909
- SRD174
- GTPL1628
- Opera_ID_468
- 9a-(Cyclopropylmethyl)-4,5alpha-epoxy-6-methylen-3,14-morphinandiol
- Selincro (TN)
- (5alpha)-17-(Cyclopropylmethyl)-4,5-epoxy-6-methylenemorphinan-3,14-diol
- Nalmefeno (INN-Spanish)
- Tox21_110873
- DB06230
- ORF-1167
- NALMEFENE [MART.]
- NALMEFENE [INN]
- (1S,5R,13S,17S)-4-(cyclopropylmethyl)-14-methylidene-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7,9,11(18)-triene-10,17-diol
- TOV02TDP9I
- DA-65915
- (5a)-17-(Cyclopropylmethyl)-4,5-epoxy-6-methylenemorphinan-3,14-diol;
- MDL： MFCD00133650
- Inchi： 1S/C21H25NO3/c1-12-6-7-21(24)16-10-14-4-5-15(23)18-17(14)20(21,19(12)25-18)8-9-22(16)11-13-2-3-13/h4-5,13,16,19,23-24H,1-3,6-11H2/t16-,19+,20+,21-/m1/s1
- InChI Key： WJBLNOPPDWQMCH-MBPVOVBZSA-N
- SMILES： O1C2=C(C=CC3C[C@@H]4[C@@]5(CCC(=C)[C@H]1[C@@]5(C=32)CCN4CC1CC1)O)O

Computed Properties

Exact Mass: 339.18300
Monoisotopic Mass: 339.183
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 618
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 52.9A^2

Experimental Properties

Color/Form: NA
Density: 1.4±0.1 g/cm3
Melting Point: 182-185?C
Boiling Point: 507.9±50.0 °C at 760 mmHg
Flash Point: Not available
PSA: 52.93000
LogP: 2.45040

Nalmefene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
WGK Germany：3
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S26-S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Nalmefene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N284400-10mg	Nalmefene	55096-26-9		10mg	$ 138.00	2023-09-06
TRC	N284400-50mg	Nalmefene	55096-26-9		50mg	$ 174.00	2023-09-06
TRC	N284400-100mg	Nalmefene	55096-26-9		100mg	$ 227.00	2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N920587-10mg	Nalmefene	55096-26-9	98%	10mg	￥1,260.00	2022-09-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026287-10mg	Nalmefene	55096-26-9	98%	10mg	￥786	2024-05-22
Biosynth	BN36715-2 mg	Nalmefene	55096-26-9		2mg	$75.08	2023-01-05
Biosynth	BN36715-5 mg	Nalmefene	55096-26-9		5mg	$115.50	2023-01-05
Biosynth	BN36715-10 mg	Nalmefene	55096-26-9		10mg	$184.80	2023-01-05
Biosynth	BN36715-25 mg	Nalmefene	55096-26-9		25mg	$288.75	2023-01-05
Biosynth	BN36715-50 mg	Nalmefene	55096-26-9		50mg	$404.50	2023-01-05

Nalmefene Production Method

Nalmefene Suppliers

Xiantao Lizhao Pharmaceutical Technology Co., Ltd

Gold Member

Audited Supplier

(CAS:55096-26-9)nalmefene

Order Number:LZ0021

Stock Status:in Stock

Quantity:100mg

Purity:99%

Pricing Information Last Updated:Tuesday, 6 January 2026 10:10

Price ($):inquiry

Email:1010771219@qq.com

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4. Recent developments in electromembrane extraction

Astrid Gjelstad,Stig Pedersen-Bjergaard Anal. Methods 2013 5 4549
5. Studies on the oxidative N-demethylation of atropine, thebaine and oxycodone using a FeIII-TAML catalyst

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Cas no 55096-26-9 (Nalmefene)